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Compound of Interest

Compound Name: 2-Thiopheneacetonitrile

Cat. No.: B147512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 2-
Thiopheneacetonitrile (CAS No. 20893-30-5), a key intermediate in pharmaceutical and

chemical synthesis. The following sections detail its hazardous properties, safe handling

procedures, and emergency response protocols, compiled from Material Safety Data Sheets

(MSDS) and other scientific sources.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Thiopheneacetonitrile is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference(s)

Molecular Formula C₆H₅NS

Molecular Weight 123.18 g/mol

Appearance Liquid

Boiling Point
235-238 °C (lit.) 115-120 °C /

22 mmHg (lit.)

Density 1.157 g/mL at 25 °C (lit.)

Flash Point 102 °C (215.6 °F) - closed cup

Refractive Index n20/D 1.542 (lit.)

Hazard Identification and Classification
2-Thiopheneacetonitrile is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications, pictograms, signal word, and hazard statements.

GHS Classification
Hazard Class Category Reference(s)

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye

Irritation
Category 2

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

Category 3
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GHS Label Elements
Pictogram GHS07 (Exclamation mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H332: Harmful if inhaled.

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated

To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of 2-
Thiopheneacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147512#2-thiopheneacetonitrile-health-and-safety-
information-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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